Cas no 117047-07-1 (3'-Methoxypuerarin)

Conclusion: 3 '- methoxypuerarin (3' - MOP) is an isoflavone extracted from Pueraria lobata, which has neuroprotective activity
3'-Methoxypuerarin structure
3'-Methoxypuerarin structure
3'-Methoxypuerarin
117047-07-1
C22H22O10
446.4041
MFCD21363095
213171
5319485

3'-Methoxypuerarin Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-
    • 3’-Methoxy Puerarin
    • 3`- Methoxy Puerarin
    • 1,3-DICAFFEOYLQUINIC ACID
    • 3'-Methoxy Puerarin
    • 3-METHOXY PUERARIN
    • 8-beta-D-Glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one
    • Puerariaglycoside 3
    • Methoxypuerarin, 3'-
    • 3’-MethoxyPuerarin
    • BCP18759
    • 7-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(3R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]ch
    • 3'-Methoxypuerarin
    • 3 Pound feminine-Methoxy Puerarin
    • 3 pound feminine- Methoxy Puerarin
    • CS-0018298
    • 117047-07-1
    • Q-100079
    • 3'- METHOXY PUERARIN
    • 3 inverted exclamation mark - METHOXY PUERARIN
    • 3 inverted exclamation mark -Methoxy puerarin
    • 7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
    • CHEMBL3902210
    • HY-N1978
    • PD100425
    • (8-beta-d-glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-4h-1-benzopyran-4-one)
    • 7-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
    • SCHEMBL8582185
    • MS-28051
    • AKOS030573599
    • AC-34376
    • 3invertedexclamationmark-Methoxypuerarin
    • Pueraria glycoside 3
    • 4',7-Dihydroxy 3'-methoxyisoflavone 8-C-glucoside
    • 1ST161122
    • DA-69979
    • 3-Methoxy puerarin
    • 3'-Methoxypuerarin7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one; 3-Methoxy puerarin
    • 3''-methoxypuerarin
    • +Expand
    • MFCD21363095
    • HQQUZVFMUSCUJS-UHFFFAOYSA-N
    • 1S/C22H22O10/c1-30-14-6-9(2-4-12(14)24)11-8-31-21-10(17(11)26)3-5-13(25)16(21)22-20(29)19(28)18(27)15(7-23)32-22/h2-6,8,15,18-20,22-25,27-29H,7H2,1H3
    • O1C([H])(C([H])([H])O[H])C([H])(C([H])(C([H])(C1([H])C1=C(C([H])=C([H])C2C(C(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])=C([H])OC1=2)=O)O[H])O[H])O[H])O[H]

Computed Properties

  • 446.121297g/mol
  • 0
  • 0
  • 6
  • 10
  • 4
  • 446.121297g/mol
  • 446.121297g/mol
  • 166Ų
  • 32
  • 713
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1
  • 446.4

Experimental Properties

  • 0.39470
  • 170.05000
  • 706.0±60.0 °C at 760 mmHg
  • 212-213 ºC
  • 0.0±2.4 mmHg at 25°C
  • 247.5±26.4 °C
  • Powder
  • 1.583

3'-Methoxypuerarin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008YI9-1mg
3''-METHOXYPUERARIN
117047-07-1 99%
1mg
$121.00
A2B Chem LLC
AE17169-1mg
3’-Methoxy puerarin
117047-07-1 99%
1mg
$95.00
Aaron
AR008YQL-25mg
3''-METHOXYPUERARIN
117047-07-1 97%
25mg
$156.00
Ambeed
A528556-25mg
7-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
117047-07-1 97%
25mg
$220.0 2024-06-02
Chemenu
CM162791-1g
7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
117047-07-1 97%
1g
$*** 2023-04-03
ChemFaces
CFN90780-20mg
3'-Methoxypuerarin
117047-07-1 >=98%
20mg
$268
ChemScence
CS-0018298-5mg
3'-Methoxypuerarin
117047-07-1 99.90%
5mg
$128.0 2022-04-28
Chengdu Biopurify Phytochemicals Ltd
BP0067-10mg
3'-MethoxyPuerarin
117047-07-1 98%
10mg
$85 2023-09-20
DC Chemicals
DCJ-017-20 mg
3’- Methoxy Puerarin
117047-07-1 >98%, Standard References Grade
20mg
$280.0 2022-03-01
eNovation Chemicals LLC
Y1242470-5mg
3''-METHOXYPUERARIN
117047-07-1 99%
5mg
$375 2023-05-17

3'-Methoxypuerarin Suppliers

Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:117047-07-1)
HE DAN DAN
15928576055
sales@biopurify.com
CHENG DOU ZHU MU Technology Co., Ltd.
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(CAS:117047-07-1)
YANG XUE ER
13980723364
2916345763@qq.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
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(CAS:117047-07-1)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:117047-07-1)
LU ZHONG HUA
17621252073
luzh@nature-standard.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:117047-07-1)
HUA SONG TAO
18228097334
2885374103@qq.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:117047-07-1)
YANG YANG
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2851167780@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:117047-07-1)
TANG SI LEI
15026964105
2881489226@qq.com

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Amadis Chemical Company Limited
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Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:117047-07-1)3'-MethoxyPuerarin
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